Cas no 134705-50-3 (1,4,6,9-tetrachlorodibenzo[b,d]thiophene)
134705-50-3 structure
Product Name:1,4,6,9-tetrachlorodibenzo[b,d]thiophene
CAS No:134705-50-3
MF:C12H4Cl4S
MW:322.03715801239
CID:1236230
PubChem ID:179294
Update Time:2025-04-20
1,4,6,9-tetrachlorodibenzo[b,d]thiophene Chemical and Physical Properties
Names and Identifiers
-
- 1,4,6,9-tetrachlorodibenzo[b,d]thiophene
- 1,4,6,9-tetrachlorodibenzothiophene
- DTXSID10158889
- Dibenzothiophene, 1,4,6,9-tetrachloro-
- 134705-50-3
-
- Inchi: 1S/C12H4Cl4S/c13-5-1-3-7(15)11-9(5)10-6(14)2-4-8(16)12(10)17-11/h1-4H
- InChI Key: QSHZCXSHSWEQFS-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2=C1C1C(=CC=C(C=1S2)Cl)Cl)Cl
Computed Properties
- Exact Mass: 319.87902
- Monoisotopic Mass: 319.879
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.651
- Boiling Point: 450.7°C at 760 mmHg
- Flash Point: 292.3°C
- Refractive Index: 1.756
- PSA: 0
1,4,6,9-tetrachlorodibenzo[b,d]thiophene Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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